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Compound of Interest

Compound Name: Tris(2-ethylhexyl) phosphate

An In-depth Technical Guide to Tris(2-ethylhexyl) phosphate: Chemical Properties and
Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tris(2-ethylhexyl) phosphate (TEHP) is an organophosphate compound with a significant
industrial footprint as a plasticizer, flame retardant, and solvent.[1][2][3] Its distinct chemical
properties, including low volatility and high thermal stability, make it a versatile component in a
wide array of materials such as polyvinyl chloride (PVC), synthetic rubber, and hydraulic fluids.
[1][2][3] This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and relevant experimental protocols for Tris(2-ethylhexyl)
phosphate. Additionally, it explores its known biological activities, offering a critical resource for
researchers in materials science, environmental science, and toxicology.

Chemical Structure and Identification

Tris(2-ethylhexyl) phosphate is a trialkyl phosphate, characterized by a central phosphorus
atom double-bonded to an oxygen atom and single-bonded to three 2-ethylhexyloxy groups.[1]
[4] The branched nature of the 2-ethylhexyl alkyl chains is crucial to its physical properties,
such as its low melting point and flexibility-imparting characteristics in polymers.[1]

Caption: 2D chemical structure of Tris(2-ethylhexyl) phosphate.
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Table 1: Chemical Identifiers for Tris(2-ethylhexyl) phosphate

Identifier Value Reference
IUPAC Name tris(2-ethylhexyl) phosphate [41151[6]
CAS Number 78-42-2 [1]4]
Molecular Formula C24H5104P (111415171
Molecular Weight 434.63 g/mol [51[7]

SMILES String

CCCCC(CC)COP(=0)
(OCC(CC)CCCC)OCC(CC)CC
cc

[4]115]

GTVWRXDRKAHEAD-

InChl Key [4][6]
UHFFFAOYSA-N
TEHP, Tri(2-ethylhexyl)

Synonyms [2][4]

phosphate, 'Trioctyl' phosphate

Physicochemical Properties

TEHP is a colorless to pale yellow, viscous liquid with a faint, sharp odor.[4][5] It is

characterized by its low water solubility and high boiling point, which contribute to its

persistence and low volatility in industrial applications.[1][2]

Table 2: Physicochemical Data for Tris(2-ethylhexyl) phosphate
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Property Value Conditions Reference

Clear, colorless to

Appearance pale yellow viscous Room Temperature [21[4]
liquid

Density 0.92 - 0.93 g/cm3 20 °C [31[8]
Boiling Point 215-220°C 4 -0.7 kPa [319]
Melting Point -70°Cto-74 °C - [31[81I9]
Flash Point 170 °C - 207 °C Closed Cup [31[9]
Vapor Pressure <1 Pa (2.1 mmHg) 20 °C [319]
Water Solubility Insoluble (0.600 mg/L) 24 °C [8][10][11]

Soluble in alcohol,

Solubility acetone, ether, - [1][11]
hydrocarbons

Refractive Index 1.443 - 1.445 20 °C [2][8]

log Kow 4.23 - [10]

Experimental Protocols
Synthesis of Tris(2-ethylhexyl) phosphate

A common laboratory and industrial synthesis method involves the esterification of 2-
ethylhexanol with a phosphorus-containing reactant.[1]

Protocol: Esterification using Phosphorus Oxychloride

e Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, dropping funnel,
and a condenser connected to a system for neutralizing evolved HCI gas, place 3.0 moles of
2-ethylhexanol.

o Reactant Addition: Cool the flask in an ice-water bath. Slowly add 1.0 mole of phosphorus
oxychloride (POCIs) dropwise to the stirred 2-ethylhexanol. Maintain the reaction
temperature below 60°C to control the exothermic reaction.[12]
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Reaction Completion: After the addition is complete, allow the mixture to stir at room
temperature for 2-4 hours to ensure the reaction goes to completion.

Purification - Washing: Transfer the reaction mixture to a separatory funnel. Wash
sequentially with water, a 5% sodium bicarbonate solution, and finally with brine to remove
unreacted starting materials and acidic byproducts.

Purification - Drying and Concentration: Dry the organic layer over anhydrous sodium
sulfate. Filter the drying agent and remove the excess 2-ethylhexanol under reduced
pressure using a rotary evaporator.[12]

Final Product: The resulting clear, viscous liquid is Tris(2-ethylhexyl) phosphate. Purity can
be assessed using techniques such as GC-MS.[12]
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Caption: General workflow for the synthesis and purification of TEHP.

Analytical Methodology: Quantification by GC-MS
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Gas chromatography coupled with mass spectrometry (GC-MS) is a standard method for the
identification and quantification of TEHP in various matrices.[13]

Protocol: Sample Analysis

o Sample Preparation (Extraction): For water samples, perform a liquid-liquid extraction using
a non-polar solvent like dichloromethane.[13] For solid matrices (e.g., sediment, polymer),
use solvent extraction (e.g., with acetone) often aided by sonication or Soxhlet apparatus.
[13]

o Concentration and Cleanup: Dry the extract using anhydrous sodium sulfate. Concentrate
the sample to a small volume under a gentle stream of nitrogen. If necessary, perform a
cleanup step using solid-phase extraction (SPE) to remove interfering compounds.

e GC-MS Analysis:

o Injection: Inject a small volume (e.g., 1 pL) of the final extract into the GC-MS system.

o Chromatographic Separation: Use a suitable capillary column (e.g., DB-5ms) with a
temperature program designed to separate TEHP from other components. Helium is
typically used as the carrier gas.

o Mass Spectrometric Detection: Operate the mass spectrometer in electron ionization (El)
mode. Monitor for characteristic ions of TEHP for quantification (e.g., m/z 99, 113, 265)
and confirmation.

o Quantification: Prepare a calibration curve using certified standards of TEHP. Quantify the
concentration in the sample by comparing its peak area to the calibration curve.
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Caption: Workflow for the analytical determination of TEHP by GC-MS.

Biological Activity and Signaling

Recent studies have identified Tris(2-ethylhexyl) phosphate as an antagonist of the
glucocorticoid receptor (GR).[3] The glucocorticoid receptor is a nuclear receptor that, upon
binding to its ligand (e.g., cortisol), translocates to the nucleus and acts as a transcription factor
to regulate genes involved in metabolism, inflammation, and stress responses.

As an antagonist, TEHP can bind to the GR but fails to induce the conformational changes
necessary for its activation. This binding competitively inhibits the natural ligand from activating
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the receptor, thereby blocking the downstream signaling cascade. This antagonistic activity is a
key area of interest for toxicological and endocrinological research.
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Caption: TEHP antagonism of the Glucocorticoid Receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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